Bis(2,4-di-tert-butylphenyl) phenylphosphonite

• Molecular Formula: C34H47O2P
• Molecular Weight: 518.7 g/mol
• IUPAC Name: bis(2,4-ditert-butylphenoxy)-phenylphosphane
• InChI: InChI=1S/C34H47O2P/c1-31(2,3)24-18-20-29(27(22-24)33(7,8)9)35-37(26-16-14-13-15-17-26)36-30-21-19-25(32(4,5)6)23-28(30)34(10,11)12/h13-23H,1-12H3
• InChI Key: ZDKFNMNAUOASMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OP(C2=CC=CC=C2)OC3=C(C=C(C=C3)C(C)(C)C)C(C)(C)C)C(C)(C)C

Description

Bis(2,4-di-tert-butylphenyl) phenylphosphonite is a useful research compound. Its molecular formula is C34H47O2P and its molecular weight is 518.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 42.4 grams of 2,4-di-tert-butylphenol in 101 grams of triethylamine was added dropwise over a 15-minute period 17.9 grams of dichlorophenylphosphine. The reaction mixwas then heated for 6 hours at 65°-70° C. After cooling to room temperature, the reaction mixture was diluted with 50 ml of benzene and poured onto a rapidly stirred mixture of 70 grams of concentrated hydrochloric acid and 200 grams of chopped ice. The product was then isolated as in Example 17 with the product crystallized from acetonitrile as white crystals melting at 90°-93° C.